Cas no 2167328-19-8 (Ethyl 6-bromo-2,3-dichlorobenzoate)

• Product Name: Ethyl 6-bromo-2,3-dichlorobenzoate
• CAS No: 2167328-19-8
• MF: C₉H₇BrCl₂O₂
• MW: 297.96
• CID: 5081229
• Update Time: 2025-11-01

Ethyl 6-bromo-2,3-dichlorobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-bromo-2,3-dichlorobenzoate

• Inchi： 1S/C9H7BrCl2O2/c1-2-14-9(13)7-5(10)3-4-6(11)8(7)12/h3-4H,2H2,1H3
• InChI Key： PYDWIIDLJKOUSN-UHFFFAOYSA-N
• SMILES： C1(Cl)C(Cl)=C(C(=CC=1)Br)C(OCC)=O

Additional information on Ethyl 6-bromo-2,3-dichlorobenzoate

Ethyl 6-bromo-2,3-dichlorobenzoate (CAS No. 2167328-19-8): A Comprehensive Overview

Ethyl 6-bromo-2,3-dichlorobenzoate (CAS No. 2167328-19-8) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits a range of properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of multiple halogen atoms and a carboxylate ester group contributes to its reactivity and utility in synthetic chemistry.

The chemical structure of Ethyl 6-bromo-2,3-dichlorobenzoate consists of a benzoate core substituted with bromine and chlorine atoms at specific positions. This arrangement imparts distinct electronic and steric properties, making it a versatile building block for the development of more complex molecules. In recent years, the compound has been extensively studied for its potential applications in medicinal chemistry, particularly in the design of novel therapeutic agents.

One of the most compelling aspects of Ethyl 6-bromo-2,3-dichlorobenzoate is its role as a precursor in the synthesis of pharmacologically active compounds. Researchers have leveraged its reactive sites to develop molecules with antimicrobial, anti-inflammatory, and anticancer properties. The bromine and chlorine substituents provide handles for further functionalization, allowing chemists to tailor the compound's characteristics to meet specific biological targets.

In the realm of academic research, Ethyl 6-bromo-2,3-dichlorobenzoate has been utilized in numerous studies aimed at understanding the mechanisms of drug action. Its structural features make it an ideal candidate for exploring how modifications at the molecular level can influence biological activity. For instance, recent studies have demonstrated its utility in generating derivatives with enhanced binding affinity to certain enzymes and receptors.

The pharmaceutical industry has also shown interest in Ethyl 6-bromo-2,3-dichlorobenzoate due to its potential as a lead compound for drug discovery. By modifying its core structure, researchers can identify new chemical entities (NCEs) with improved pharmacokinetic profiles and reduced toxicity. This approach aligns with the growing emphasis on structure-based drug design, where computational methods are used to predict how changes in molecular structure will affect biological activity.

Moreover, the synthesis of Ethyl 6-bromo-2,3-dichlorobenzoate itself presents an interesting challenge for synthetic chemists. The introduction of multiple halogen atoms requires careful control over reaction conditions to achieve high yields and purity. Advances in synthetic methodologies have enabled more efficient production processes, making this compound more accessible for research purposes.

The applications of Ethyl 6-bromo-2,3-dichlorobenzoate extend beyond pharmaceuticals into other areas such as agrochemicals and materials science. Its unique reactivity allows for the creation of novel polymers and coatings with specialized properties. For example, researchers have explored its use in developing flame-retardant materials by incorporating it into polymer matrices.

In conclusion, Ethyl 6-bromo-2,3-dichlorobenzoate (CAS No. 2167328-19-8) is a multifaceted compound with significant potential across multiple scientific disciplines. Its role as an intermediate in drug synthesis, coupled with its utility in academic research and industrial applications, underscores its importance in modern chemistry. As research continues to uncover new uses for this compound, its value is likely to grow further.